(4-Ethylmorpholin-2-yl)methanamine
Overview
Description
“(4-Ethylmorpholin-2-yl)methanamine” is a chemical compound with the CAS Number: 141814-56-4 . It has a molecular weight of 144.22 and is typically stored at room temperature . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for “(4-Ethylmorpholin-2-yl)methanamine” is1S/C7H16N2O/c1-2-9-3-4-10-7(5-8)6-9/h7H,2-6,8H2,1H3 . This indicates that the compound has a molecular formula of C7H16N2O . Physical And Chemical Properties Analysis
“(4-Ethylmorpholin-2-yl)methanamine” is a liquid at room temperature . It has a molecular weight of 144.22 .Scientific Research Applications
Chemical Inhibitors in Drug Metabolism
Research on chemical inhibitors, including various compounds affecting Cytochrome P450 isoforms in human liver microsomes, provides insight into the metabolic interactions that could be relevant for understanding the metabolism of pharmaceuticals and the potential for drug-drug interactions (Khojasteh et al., 2011). This research is crucial for predicting interactions and optimizing drug therapy.
Ethylene Action and Postharvest Quality
Studies on compounds like 1-methylcyclopropene (1-MCP) that influence ethylene perception offer insights into the management of fruit and vegetable quality postharvest. Understanding the role of ethylene in ripening and senescence could be relevant for agricultural and food science applications, suggesting a potential area where related compounds could be studied (Watkins, 2006).
Hair Ethyl Glucuronide as an Alcohol Biomarker
Research into minor alcohol metabolites like ethyl glucuronide (EtG) found in hair as markers for alcohol consumption highlights the importance of chemical markers in understanding substance use and exposure. This research area focuses on developing sensitive and specific biomarkers for clinical and forensic applications (Crunelle et al., 2014).
Safety and Hazards
The compound is classified under GHS05 and GHS07 hazard pictograms . The signal word for this compound is "Danger" . Hazard statements include H314 and H335 . Precautionary statements include P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
(4-ethylmorpholin-2-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2O/c1-2-9-3-4-10-7(5-8)6-9/h7H,2-6,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVPLWZSSLNTKCM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCOC(C1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethylmorpholin-2-yl)methanamine | |
CAS RN |
141814-56-4 |
Source
|
| Record name | (4-ethylmorpholin-2-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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